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Compound of Interest

Compound Name: Dactylol

Cat. No.: B1237840 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Dactylol could not be located. The following

disposal procedures are based on general best practices for handling potentially hazardous

laboratory chemicals and should be adapted in consultation with your institution's

Environmental Health and Safety (EHS) department. Always prioritize the specific guidelines

provided by your EHS office.

This guide provides essential safety and logistical information for the proper disposal of

Dactylol, a sesquiterpenoid alcohol. The procedures outlined below are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with standard laboratory waste management protocols.

Immediate Safety and Hazard Assessment
Without a specific SDS, Dactylol should be handled as a potentially hazardous substance.

Based on the general properties of similar terpene alcohols, it may cause mild skin and eye

irritation.[1] Burning or excessive heating may produce carbon monoxide and other harmful

substances.[1] It is crucial to conduct a risk assessment before handling and disposal.

Personal Protective Equipment (PPE) to be worn:

Nitrile gloves

Safety goggles
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Lab coat

Step-by-Step Disposal Protocol
1. Waste Identification and Classification:

Treat as Hazardous Waste: In the absence of specific hazard data, Dactylol waste must be

treated as hazardous chemical waste.

Do Not Dispose Down the Drain: Organic solvents, including alcohols like Dactylol, are

prohibited from being discharged into the sewer system.[2][3]

Segregation: Keep Dactylol waste separate from other waste streams to avoid incompatible

chemical reactions. Specifically, segregate it as a non-halogenated organic solvent.[3][4]

2. Waste Collection and Storage:

Container: Use a designated, leak-proof, and chemically compatible container for collecting

Dactylol waste. Glass or polyethylene containers are generally suitable.[2] The container

must have a secure screw-top cap.

Labeling: Immediately label the waste container with a "Hazardous Waste" label. The label

must clearly identify the contents as "Dactylol Waste" and include the approximate

concentration and volume.

Storage Location: Store the waste container in a designated satellite accumulation area

(SAA) that is near the point of generation and under the control of laboratory personnel. The

storage area should be a well-ventilated and explosion-resistant solvent cabinet.[2]

3. Preparing for Disposal:

Container Fullness: Do not overfill the waste container. Leave at least 10% headspace to

allow for vapor expansion.

External Contamination: Ensure the outside of the waste container is clean and dry before

removal from the laboratory.
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Request Pickup: Once the container is full or ready for disposal, follow your institution's

procedures to request a hazardous waste pickup from the EHS department.

4. Disposal of Contaminated Materials:

Solid Waste: Any materials contaminated with Dactylol, such as gloves, absorbent pads, or

paper towels, should be collected in a separate, clearly labeled hazardous waste container

for solid chemical waste.[2]

Empty Containers: Empty Dactylol containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste. After rinsing, the

container can be disposed of as non-hazardous glass or plastic waste, provided all labels

are defaced or removed.

Quantitative Data for Disposal Decisions
The following table summarizes key parameters for the classification and disposal of chemical

waste, based on EPA guidelines.

Parameter Guideline
EPA Waste Code (if
applicable)

Ignitability
Liquid with a flash point < 60°C

(140°F)
D001

Corrosivity
Aqueous solution with pH ≤ 2

or ≥ 12.5
D002

Reactivity

Unstable, reacts violently with

water, or generates toxic

gases

D003

Toxicity

Contains contaminants at

concentrations exceeding

regulatory limits

D004-D043

Dactylol Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Dactylol.
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dactylol waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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